
Bisindolylmaleimide I hydrochloride stability
and storage conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Bisindolylmaleimide I

hydrochloride

Cat. No.: B1667440 Get Quote

Bisindolylmaleimide I Hydrochloride: Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

Bisindolylmaleimide I hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Bisindolylmaleimide I hydrochloride
solid powder?

A1: For long-term stability, the lyophilized powder should be stored at or below -20°C, kept in a

desiccated environment, and protected from light.[1][2] Some suppliers also indicate that

storage at 2-8°C is acceptable.[3] Under these conditions, the compound is stable for at least

two to four years.[1][4]

Q2: How should I store Bisindolylmaleimide I hydrochloride after dissolving it in a solvent?

A2: Stock solutions should be stored at -20°C or -80°C.[1][5][6] It is highly recommended to

aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles, which can

lead to degradation and loss of potency.[1][2][7]
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Q3: What is the stability of Bisindolylmaleimide I hydrochloride in solution?

A3: The stability of the solution depends on the solvent and storage temperature. In DMSO,

stock solutions are generally stable for up to 2 to 4 months when stored at -20°C.[7][8] For

longer-term storage, some sources suggest that solutions can be stable for up to 6 months at

-80°C.[6] One supplier notes stability for up to 3 months in solution at -20°C.[1][2] Another

indicates that reconstituted solutions are stable for up to 6 months at 4°C.[3]

Q4: In which solvents is Bisindolylmaleimide I hydrochloride soluble?

A4: Bisindolylmaleimide I hydrochloride is soluble in several organic solvents. It is most

commonly dissolved in DMSO.[1][2][3][4][5][7] It is also soluble in DMF.[4][7] An enhanced

water-soluble form is available, with a reported solubility of 10 mg/mL in water.[3]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1667440?utm_src=pdf-body
https://www.cellsignal.jp/products/37969/datasheet?images=1
https://www.merckmillipore.com/INTL/en/product/Bisindolylmaleimide-I-CAS-133052-90-1-Calbiochem,EMD_BIO-203290
https://www.medchemexpress.com/bisindolylmaleimide-i-hydrochloride.html
https://www.cellsignal.com/products/activators-inhibitors/bisindolylmaleimide-i-hydrochloride/9841
https://www.cellsignal.cn/products/9841/datasheet?images=1
https://www.sigmaaldrich.com/US/en/product/mm/203291
https://www.benchchem.com/product/b1667440?utm_src=pdf-body
https://www.benchchem.com/product/b1667440?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/bisindolylmaleimide-i-hydrochloride/9841
https://www.cellsignal.cn/products/9841/datasheet?images=1
https://www.sigmaaldrich.com/US/en/product/mm/203291
https://www.caymanchem.com/product/13298/bisindolylmaleimide-i
https://www.selleckchem.com/products/gf109203x.html
https://www.cellsignal.jp/products/37969/datasheet?images=1
https://www.caymanchem.com/product/13298/bisindolylmaleimide-i
https://www.cellsignal.jp/products/37969/datasheet?images=1
https://www.sigmaaldrich.com/US/en/product/mm/203291
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Compound precipitation in

stock solution

The solubility limit may have

been exceeded, or the solvent

may have absorbed moisture.

Ensure you are using fresh,

anhydrous DMSO, as moisture

can reduce solubility.[5] If

precipitation occurs, gentle

warming and/or sonication may

help to redissolve the

compound. For in vivo

experiments, it is

recommended to prepare fresh

solutions daily.[6]

Loss of biological activity in

experiments

The compound may have

degraded due to improper

storage or handling.

Always aliquot stock solutions

to avoid multiple freeze-thaw

cycles.[1][2][7] Ensure that the

solution has not been stored

for longer than the

recommended period. Use the

compound within 2 to 3

months of reconstitution when

stored at -20°C.[1][2][7]

Inconsistent experimental

results

This could be due to

inaccurate concentration of the

stock solution or degradation

of the compound.

Re-evaluate the preparation of

your stock solution. If possible,

verify the concentration. Use a

fresh vial of the compound to

prepare a new stock solution if

degradation is suspected.

Data Presentation
Storage and Stability Summary
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Form
Storage
Temperature

Stability
Key
Recommendations

Solid (Lyophilized

Powder)
-20°C

24 months to ≥ 4

years[1][4]

Store desiccated and

protected from light.[1]

[2]

2-8°C

Not specified, but

listed as storage temp

by some suppliers[3]

Solution in DMSO -20°C 1 to 4 months[5][7][8]

Aliquot to avoid

freeze-thaw cycles.[1]

[2][7]

-80°C Up to 6 months[6]

Recommended for

longer-term storage of

stock solutions.

4°C Up to 6 months[3]

Solubility Data
Solvent Concentration

DMSO
1 mg/mL[1][2], 5 mg/mL[4], 10 mg/mL[7], 20

mg/mL[3], 82 mg/mL[5]

DMF 3 mg/mL[4], 10 mg/mL[7]

Water 10 mg/mL (for enhanced water-soluble form)[3]

DMSO:PBS (pH 7.2) (1:10) 0.1 mg/mL[4]

Experimental Protocols & Visualizations
Preparation of Stock and Working Solutions
A common protocol for preparing Bisindolylmaleimide I hydrochloride for cell-based assays

involves creating a high-concentration stock solution in DMSO, which is then diluted to the final

working concentration in a culture medium.
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Stock Solution Preparation

Working Solution Preparation
Storage

Bisindolylmaleimide I HCl
(Lyophilized Powder)

Add Anhydrous DMSO

Vortex to Dissolve

4 mM Stock Solution

Dilute Stock Solution
(e.g., 1:1000 to 1:2000)
in cell culture medium

Aliquot Stock Solution

2-4 µM Working Solution Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for solution preparation and storage.

Mechanism of Action: PKC Inhibition
Bisindolylmaleimide I is a potent and selective inhibitor of Protein Kinase C (PKC).[1][4][7] It

acts as an ATP-competitive inhibitor, binding to the ATP-binding site of the kinase domain of
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PKC, thereby preventing the phosphorylation of its downstream substrates.

PKC Signaling Pathway

Inhibition by Bisindolylmaleimide I

PKC

Substrate

 phosphorylates

No Phosphorylation

 inhibited

ATP

 binds to

Phosphorylated Substrate

Cellular Response

Bisindolylmaleimide I

 competitively binds
 to ATP site

Click to download full resolution via product page

Mechanism of PKC inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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